Cas no 149524-47-0 ((3-Fluorophenyl)carbamic acid benzyl ester)

• Product Name: (3-Fluorophenyl)carbamic acid benzyl ester
• CAS No: 149524-47-0
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• MDL: MFCD01013386
• CID: 65147
• Update Time: 2025-06-11

(3-Fluorophenyl)carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Fluorophenyl)carbamic acid benzyl ester
• (3‐FLUOROPHENYL)CARBAMIC ACID BENZYL ESTER
• benzyl N-(3-fluorophenyl)carbamate
• benzyl (3-fluorophenyl)carbamate
• Carbamic acid,N-(3-fluorophenyl)-,phenylmethyl ester
• N-carbobenzoxy-3-fluoroaniline
• N-carbobenzyloxy-3-fluoroaniline
• CarbaMic acid, N-(3-fluorophenyl)-, phenylMethyl ester
• Carbamic acid,N-(3-fluorophenyl)-, phenylmethyl ester
• LHLKGCMCFFJNCS-UHFFFAOYSA-N
• N-(carbobenzyloxy)-3-fluoroaniline
• 2867AH
• STK271636
• Fl

• MDL： MFCD01013386
• Inchi： 1S/C14H12FNO2/c15-12-7-4-8-13(9-12)16-14(17)18-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17)
• InChI Key： LHLKGCMCFFJNCS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.08500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33000
• LogP: 3.64740

(3-Fluorophenyl)carbamic acid benzyl ester Security Information

• Storage Condition：(BD45139)

Additional information on (3-Fluorophenyl)carbamic acid benzyl ester

Comprehensive Overview of (3-Fluorophenyl)carbamic acid benzyl ester (CAS No. 149524-47-0)

(3-Fluorophenyl)carbamic acid benzyl ester (CAS No. 149524-47-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its benzyl ester and 3-fluorophenyl functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often explore its reactivity and stability under various conditions, making it a subject of interest in modern organic chemistry.

The molecular structure of (3-Fluorophenyl)carbamic acid benzyl ester features a carbamate linkage, which is pivotal in designing prodrugs and bioactive molecules. Its fluorine substitution enhances metabolic stability and bioavailability, aligning with current trends in medicinal chemistry. Recent studies highlight its role in developing targeted therapies, particularly in oncology and neurology, where fluorinated compounds are increasingly favored for their precision and efficacy.

In the context of green chemistry, (3-Fluorophenyl)carbamic acid benzyl ester is often discussed for its synthetic pathways. Optimizing its production to minimize waste and energy consumption resonates with global sustainability goals. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity, addressing the growing demand for high-quality intermediates in API manufacturing.

Frequently searched questions include: "What are the applications of (3-Fluorophenyl)carbamic acid benzyl ester?" and "How is CAS 149524-47-0 synthesized?". These queries reflect the compound's relevance in academic and industrial settings. Additionally, its structure-activity relationship (SAR) is a hot topic, as researchers seek to correlate molecular modifications with biological outcomes.

From a commercial perspective, (3-Fluorophenyl)carbamic acid benzyl ester is available through specialized chemical suppliers, often with custom synthesis options. Its pricing and availability are influenced by raw material costs and regulatory compliance, factors closely monitored by procurement professionals. The compound's patent landscape is also a point of interest, as intellectual property rights shape its market dynamics.

In summary, (3-Fluorophenyl)carbamic acid benzyl ester (CAS No. 149524-47-0) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued prominence in the field.